Cas no 1388032-64-1 (7-bromo-4-methyl-1H-indole-2-carboxylic acid)

• Product Name: 7-bromo-4-methyl-1H-indole-2-carboxylic acid
• CAS No: 1388032-64-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4596197
• PubChem ID: 124706991
• Update Time: 2025-05-23

7-bromo-4-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C10H8BrNO2/c1-5-2-3-7(11)9-6(5)4-8(12-9)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： KXRSXLJJKOJSKJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2Br)C=C1C(O)=O

Additional information on 7-bromo-4-methyl-1H-indole-2-carboxylic acid

Comprehensive Overview of 7-bromo-4-methyl-1H-indole-2-carboxylic acid (CAS No. 1388032-64-1): Properties, Applications, and Research Insights

7-bromo-4-methyl-1H-indole-2-carboxylic acid (CAS No. 1388032-64-1) is a specialized indole derivative with significant relevance in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by a bromine substitution at the 7-position and a methyl group at the 4-position of the indole scaffold. Its molecular formula is C₁₀H₈BrNO₂, with a molecular weight of 254.08 g/mol. The presence of both electron-withdrawing (bromo) and electron-donating (methyl) groups makes it a versatile intermediate for structure-activity relationship (SAR) studies.

In recent years, 7-bromo-4-methyl-1H-indole-2-carboxylic acid has garnered attention due to its potential role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers have explored its utility in modulating enzyme targets such as COX-2 and JAK-STAT pathways, aligning with the growing demand for small-molecule therapeutics. A 2023 study highlighted its efficacy as a precursor for bioconjugation in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation.

The compound's synthetic accessibility and structural tunability make it valuable for medicinal chemistry optimization. Its carboxylic acid moiety enables facile derivatization into esters, amides, or acyl hydrazides, which are critical for bioisostere replacement strategies. This flexibility addresses frequent search queries like "indole-based drug design" or "brominated heterocycles in lead optimization", reflecting industry trends toward fragment-based drug discovery.

From a material science perspective, CAS 1388032-64-1 exhibits interesting photophysical properties. The bromine atom enhances intersystem crossing, making it a candidate for organic light-emitting diodes (OLEDs) research—a trending topic in sustainable electronics. Its solid-state packing behavior, studied via X-ray crystallography, provides insights for crystal engineering applications.

Analytical characterization of 7-bromo-4-methylindole-2-carboxylic acid typically involves HPLC purity analysis (≥95%), NMR spectroscopy (1H/13C), and mass spectrometry. The compound shows stability under inert atmospheres but may undergo debromination under strong reducing conditions—a consideration for process chemistry scale-up. These details respond to common technical questions like "how to characterize bromoindole derivatives" or "stability of halogenated indoles".

In agrochemical research, this compound has been evaluated as a plant growth regulator precursor due to structural similarities to auxin-like molecules. Patent literature suggests its derivatives may influence abiotic stress tolerance in crops—an area gaining traction amid climate-resilient agriculture initiatives. This aligns with search trends for "halogenated indoles in crop protection".

The commercial availability of 1388032-64-1 through specialty chemical suppliers (typically 250mg to 5g scale) facilitates academic and industrial research. Pricing trends reflect the compound's niche application status, with bulk pricing available for contract research organizations (CROs). Proper storage recommendations (-20°C under argon) address frequently asked questions about "handling sensitive indole derivatives".

Ongoing investigations explore the metabolic fate of this compound using LC-MS/MS techniques, particularly its potential glucuronidation pathways—a key consideration for ADME studies. Recent computational modeling (DFT calculations) predicts favorable logP values (2.1-2.5) for drug-like properties, responding to queries about "indole carboxylic acid bioavailability".

From a green chemistry standpoint, novel synthetic routes employing microwave-assisted synthesis or continuous flow chemistry have been reported to improve the atom economy of its production. These advancements cater to industry demands for sustainable synthetic methodologies, a frequently searched topic in process chemistry forums.

In summary, 7-bromo-4-methyl-1H-indole-2-carboxylic acid represents a multifaceted building block bridging pharmaceutical innovation, materials science, and agrochemical development. Its continued study addresses critical challenges in rational drug design while contributing to emerging fields like chemical biology and smart materials.